Cas no 1208079-72-4 (3-(Trifluoromethoxy)propan-1-amine)

3-(Trifluoromethoxy)propan-1-amine is a fluorinated amine compound featuring a trifluoromethoxy group attached to a three-carbon aliphatic chain terminated by a primary amine. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The trifluoromethoxy group contributes to electron-withdrawing effects, influencing reactivity and binding interactions. The primary amine functionality allows for further derivatization, enabling its use as a versatile intermediate in organic synthesis. Its stability under various reaction conditions and compatibility with common reagents make it a practical choice for researchers developing bioactive molecules or specialty chemicals. The compound's balanced polarity also facilitates solubility in both organic and aqueous media.
3-(Trifluoromethoxy)propan-1-amine structure
1208079-72-4 structure
Product Name:3-(Trifluoromethoxy)propan-1-amine
CAS No:1208079-72-4
MF:C4H8F3NO
MW:143.10763168335
MDL:MFCD17677147
CID:4685679
PubChem ID:64984851
Update Time:2025-06-07

3-(Trifluoromethoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(trifluoromethoxy)propan-1-amine
    • 3-(Trifluoromethoxy)propan-1-amine
    • MDL： MFCD17677147
    • Inchi： 1S/C4H8F3NO/c5-4(6,7)9-3-1-2-8/h1-3,8H2
    • InChI Key： IDEVNGSFUOMYFH-UHFFFAOYSA-N
    • SMILES： FC(OCCCN)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 72.7
  • Topological Polar Surface Area: 35.2

3-(Trifluoromethoxy)propan-1-amine Pricemore >>

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Enamine
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 1208079-72-4 95%
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Enamine
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Enamine
EN300-257641-1.0g
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 1208079-72-4 95%
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Enamine
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